Cas no 2137801-75-1 (Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl-
• CAS No: 2137801-75-1
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 5286522
• Update Time: 2025-06-19

Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl-

• Inchi： 1S/C9H15Br/c1-3-4-5-9(7-10)6-8(9)2/h3,8H,1,4-7H2,2H3
• InChI Key： ITONUVJGZNWVHS-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCC=C)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl-

Introduction to Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- (CAS No. 2137801-75-1)

Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- (CAS No. 2137801-75-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclopropanes, which are three-membered ring structures known for their high reactivity and strain energy.

The molecular formula of Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- is C₉H₁₅Br, and its molecular weight is approximately 203.02 g/mol. The presence of a bromomethyl group and a 3-butenyl substituent on the cyclopropane ring imparts specific chemical and physical properties that make it a valuable intermediate in organic synthesis.

Recent studies have explored the reactivity and synthetic utility of Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl-. One notable application is in the synthesis of complex organic molecules, where the cyclopropane ring serves as a versatile platform for further functionalization. The bromomethyl group can be readily converted into various functional groups through substitution reactions, making this compound an excellent starting material for the preparation of bioactive molecules and pharmaceutical intermediates.

In the context of pharmaceutical research, Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- has shown promise as a precursor for the development of novel drugs. Its unique structure allows for the introduction of diverse substituents that can modulate biological activity and improve pharmacological properties. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them potential candidates for therapeutic applications.

The synthetic route to Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- typically involves multi-step processes that include ring closure metathesis (RCM) and bromination reactions. These methods have been optimized to achieve high yields and selectivity, ensuring the efficient production of this valuable compound on both laboratory and industrial scales.

From a materials science perspective, Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- has also been investigated for its potential use in the development of advanced materials. The strain energy inherent in the cyclopropane ring can be harnessed to create materials with unique mechanical properties, such as high elasticity and strength. Additionally, the presence of functional groups like bromomethyl can facilitate further chemical modifications to tailor the material's performance for specific applications.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(3-buten-1-yl)-2-methyl- (CAS No. 2137801-75-1) is a versatile compound with a wide range of potential applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.